Cas no 1806137-00-7 (3-(Bromomethyl)-5-hydroxy-2-(trifluoromethoxy)pyridine-6-methanol)

• Product Name: 3-(Bromomethyl)-5-hydroxy-2-(trifluoromethoxy)pyridine-6-methanol
• CAS No: 1806137-00-7
• MF: C₈H₇BrF₃NO₃
• MW: 302.045292139053
• CID: 4814538
• Update Time: 2025-05-30

3-(Bromomethyl)-5-hydroxy-2-(trifluoromethoxy)pyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-5-hydroxy-2-(trifluoromethoxy)pyridine-6-methanol

• Inchi： 1S/C8H7BrF3NO3/c9-2-4-1-6(15)5(3-14)13-7(4)16-8(10,11)12/h1,14-15H,2-3H2
• InChI Key： WAXVHFDRRQSSDE-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(CO)=NC=1OC(F)(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 229
• XLogP3: 2.3
• Topological Polar Surface Area: 62.6

Additional information on 3-(Bromomethyl)-5-hydroxy-2-(trifluoromethoxy)pyridine-6-methanol

3-(Bromomethyl)-5-hydroxy-2-(trifluoromethoxy)pyridine-6-methanol (CAS No. 1806137-00-7)

The compound 3-(Bromomethyl)-5-hydroxy-2-(trifluoromethoxy)pyridine-6-methanol, identified by the CAS registry number 1806137-00-7, is a highly specialized organic molecule with a complex structure. This compound belongs to the class of pyridine derivatives, which are widely studied in various fields of chemistry and pharmacology due to their unique properties and potential applications.

The molecular structure of this compound is characterized by a pyridine ring substituted with several functional groups. The presence of a bromomethyl group at the 3-position, a hydroxyl group at the 5-position, and a trifluoromethoxy group at the 2-position, along with a methanol group at the 6-position, contributes to its distinctive chemical properties. These substituents not only influence the electronic characteristics of the molecule but also play a crucial role in its reactivity and biological activity.

Recent studies have highlighted the potential of this compound in the field of drug discovery. The trifluoromethoxy group, known for its electron-withdrawing properties, enhances the stability and bioavailability of the molecule. Similarly, the bromomethyl group introduces a reactive site that can be utilized in various organic transformations, making it a valuable intermediate in synthesis reactions.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution, oxidation, and coupling reactions. The use of advanced catalytic systems and green chemistry principles has made its production more efficient and environmentally friendly. Researchers have also explored its application as a precursor in the development of novel pharmaceutical agents targeting specific biological pathways.

The compound's hydroxyl and methanol groups contribute to its solubility in polar solvents, which is advantageous for its use in various chemical reactions and formulations. Additionally, its pyridine ring provides aromatic stability, making it suitable for applications in materials science, such as in the development of advanced polymers or electronic materials.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its impact on ecosystems. Studies have shown that under certain conditions, it undergoes hydrolysis or oxidation to form less complex byproducts. However, further research is needed to fully understand its environmental fate and toxicity profile.

In conclusion, 3-(Bromomethyl)-5-hydroxy-2-(trifluoromethoxy)pyridine-6-methanol (CAS No. 1806137-00-7) is a versatile compound with promising applications across multiple disciplines. Its unique structure and functional groups make it an interesting subject for both fundamental research and industrial applications. As advancements in synthetic methodologies and computational modeling continue to evolve, this compound is expected to play an increasingly important role in driving innovation across various sectors.